4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride
Overview
Description
4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride, also known as 4P3P4H-1,2,4-triazole dihydrochloride, is a small organic molecule that has been studied for its potential applications in various scientific research areas. 4P3P4H-1,2,4-triazole dihydrochloride is a member of the 1,2,4-triazole family of compounds and is composed of a propyl group, a pyrrolidine group, and a 1,2,4-triazole ring system. Its structure is similar to that of other 1,2,4-triazole compounds, such as 1,2,4-triazole-3-ylmethyl-4-propyl-2-chloride, which has been studied for its potential use in drug design. 4P3P4H-1,2,4-triazole dihydrochloride has been studied for its potential use in a variety of scientific research areas, including biochemistry, physiology, pharmacology, and toxicology.
Mechanism of Action
The mechanism of action of 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride is not fully understood. However, it is believed to interact with a variety of proteins and enzymes, leading to changes in the activity of these proteins and enzymes. For example, 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride has been found to interact with the enzyme cyclooxygenase-2 (COX-2), leading to inhibition of its activity. This inhibition of COX-2 activity has been linked to the anti-inflammatory effects of 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride have been studied in both in vitro and in vivo studies. In vitro studies have shown that 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride can inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2), leading to anti-inflammatory effects. In vivo studies have shown that 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride can reduce inflammation in animal models of arthritis and other inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride in laboratory experiments include its low cost and its availability from a variety of sources. Additionally, 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride is relatively stable and can be stored for long periods of time. The main limitation of 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride is that its mechanism of action is not yet fully understood.
Future Directions
The potential future directions for 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride include further research into its mechanism of action, its potential use in drug design, and its potential use in the treatment of inflammatory diseases. Additionally, further research into the biochemical and physiological effects of 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride could lead to a better understanding of its potential therapeutic applications. Finally, further research into the synthesis of 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride could lead to the development of more efficient and cost-effective synthesis methods.
Synthesis Methods
4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride can be synthesized using a variety of methods, including the Claisen-Schmidt condensation reaction and the Biginelli reaction. The Claisen-Schmidt condensation reaction involves the reaction of an aldehyde, an ester, and a base in a solvent such as methanol or ethanol. The Biginelli reaction involves the reaction of an aldehyde, a ketone, and an acid in a solvent such as acetic acid. Both methods have been used to synthesize 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride in laboratory settings.
Scientific Research Applications
4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride has been studied for its potential use in a variety of scientific research areas, including biochemistry, physiology, pharmacology, and toxicology. In biochemistry, 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride has been studied for its potential use in enzyme inhibition, protein-protein interactions, and signal transduction. In physiology, 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride has been studied for its potential use in the regulation of cell growth and differentiation. In pharmacology, 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride has been studied for its potential use in drug design and drug delivery. In toxicology, 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride-triazole dihydrochloride has been studied for its potential use in the detection and treatment of toxic substances.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride' involves the reaction of propan-2-yl hydrazine with ethyl acetoacetate to form 4-(propan-2-yl)-1,2-dihydropyrazole-3,5-dione. This intermediate is then reacted with hydrazine hydrate and sodium acetate to form 4-(propan-2-yl)-3-hydrazinyl-1,2,4-triazole. Finally, this compound is reacted with pyrrolidine to form the desired product, which is then converted to the dihydrochloride salt form.", "Starting Materials": [ "Propan-2-yl hydrazine", "Ethyl acetoacetate", "Hydrazine hydrate", "Sodium acetate", "Pyrrolidine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Propan-2-yl hydrazine is reacted with ethyl acetoacetate in the presence of a base catalyst to form 4-(propan-2-yl)-1,2-dihydropyrazole-3,5-dione.", "Step 2: The intermediate from step 1 is then reacted with hydrazine hydrate and sodium acetate in ethanol to form 4-(propan-2-yl)-3-hydrazinyl-1,2,4-triazole.", "Step 3: The compound from step 2 is then reacted with pyrrolidine in ethanol to form the desired product, 4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole.", "Step 4: The product from step 3 is then converted to the dihydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS RN |
2624130-11-4 |
Product Name |
4-(propan-2-yl)-3-(pyrrolidin-3-yl)-4H-1,2,4-triazole dihydrochloride |
Molecular Formula |
C9H18Cl2N4 |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
